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Compound of Interest

Compound Name: 2-(but-3-yn-1-yl)oxolane
CAS No.: 2229443-52-9
Cat. No.: B2410174

Get Quote

Executive Summary

Alkyne-functionalized tetrahydrofurans (alkyne-THFs) represent a critical class of heterocycles
in medicinal chemistry, serving as robust, metabolically stable linkers for Click Chemistry
(CuAAC) and antibody-drug conjugates (ADCSs). Unlike linear alkyl linkers, the THF core
introduces restricted conformational flexibility, influencing solubility (LogP) and binding affinity.

This guide analyzes two primary structural classes:

o Ether-Linked Alkyne-THFs: (e.g., 2-((prop-2-yn-1-yloxy)methyl)tetrahydrofuran).[1] High
polarity, ease of synthesis.[1]

e C-Linked Alkyne-THFs: (e.g., 2-(prop-2-yn-1-yl)tetrahydrofuran).[1] High metabolic stability,
lower polarity.[1]

Part 1: Structural Dynamics & Physical Properties[1]
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The physical behavior of alkyne-THFs is governed by the interplay between the polar ether
oxygen, the ring pucker, and the linear alkyne handle.

Comparative Physical Data

The following table contrasts the properties of the parent THF, the alcohol precursor, and the
alkyne-functionalized derivatives. Note: Values for specific alkyne derivatives are derived from
structure-property relationship (SPR) trends where experimental data is proprietary.

Tetrahydrofurf ) )
Ether-Linked C-Linked
Property THF (Parent) uryl Alcohol
Alkyne-THF Alkyne-THF
(Precursor)
Structure C4HsO CsH1002 CsH1202 C7H100
Molar Mass 72.11 g/mol 102.13 g/mol 140.18 g/mol 110.15 g/mol
Boiling Point 66°C 178°C 155-160°C (Est.) 130-135°C (Est.)
Density (20°C) 0.889 g/mL 1.054 g/mL 1.02-1.04 g/mL 0.89-0.91 g/mL
LogP (Oct/Wat) 0.46 -0.14 08-1.2 15-18
Water Sol. Miscible Miscible Moderate Low
State (RT) Liquid Viscous Liquid Liquid Liquid

Thermodynamic & Solubility Profile

 Volatility Shift: Functionalizing tetrahydrofurfuryl alcohol with a propargyl group removes the
hydroxyl proton, eliminating intermolecular Hydrogen Bonding.[1] This results in a significant
drop in boiling point (approx. -20°C to -30°C relative to the alcohol) despite the increase in
molecular weight.

e Solvation (LogP): The alkyne group adds lipophilicity.[1] However, the ether oxygen in the
THF ring maintains water solubility better than carbocyclic analogs (e.g., cyclopentane
derivatives), making these linkers ideal for ADCs where aqueous solubility is paramount.
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Part 2: Spectroscopic Characterization (The
"Fingerprint")

To validate the synthesis of an alkyne-THF, researchers must look for specific vibrational and
magnetic resonance signatures that confirm the integrity of both the ring and the alkyne.

Infrared Spectroscopy (FT-IR)

The terminal alkyne provides a distinct handle that is easily distinguishable from the THF ether
stretch.[1]

e C-H Stretch: A sharp, diagnostic band at 3280-3320 cm~1.[1]

e C

C Stretch: A weak to medium intensity band at 2100-2140 cm~1.[1]

e C-O-C Stretch: Strong bands at 1060-1100 cm~1 (characteristic of the THF ring).[1]

Nuclear Magnetic Resonance (NMR)
« H NMR (CDCls):

o Terminal Alkyne Proton: A triplet (J ~2.5 Hz) at
2.4-2.5 ppm.[1]
o Propargylic Protons: A doublet (J ~2.5 Hz) at

4.1-4.2 ppm (for ether-linked) or
2.3-2.6 ppm (for C-linked).

o THF Methine (C2): A multiplet at
3.7-4.1 ppm.[1]
e 13C NMR:

o Alkyne Carbons: Two peaks at
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74—75 ppm (terminal CH) and
79-80 ppm (internal C).[1]
o THF Carbons:

68 (C5),
78 (C2),

25-30 (C3/C4).

Part 3: Synthetic Pathways & Protocols
Workflow Visualization

The following diagram illustrates the synthesis of an Ether-Linked Alkyne-THF
(Tetrahydrofurfuryl Propargyl Ether) via Williamson Ether Synthesis, followed by its application

in Click Chemistry.

Tetrahydrofurfuryl Activation Deprotonation SN2 Attack Alkylation Purification Alkyne-THF + Azide-Drug CuAAC Reaction
Alcohol (NaH, 0°C) (Propargyl Bromide) (Linker) (Triazole Formation)

Click to download full resolution via product page

Caption: Figure 1.[2] Synthesis pipeline for converting tetrahydrofurfuryl alcohol into a "Click-
ready" linker.

Detailed Experimental Protocol: Ether-Linked Synthesis

Objective: Synthesis of 2-((prop-2-yn-1-yloxy)methyl)tetrahydrofuran. Scale: 10 mmol.
Reagents:

o Tetrahydrofurfuryl alcohol (1.02 g, 10 mmol)

e Sodium Hydride (60% dispersion in oil, 0.48 g, 12 mmol)

e Propargyl Bromide (80% in toluene, 1.34 mL, 12 mmol)
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e Anhydrous THF (Solvent, 20 mL)

Procedure:

Setup: Flame-dry a 50 mL round-bottom flask and purge with Argon. Add anhydrous THF
and cool to 0°C.

o Activation: Add NaH portion-wise. Carefully add Tetrahydrofurfuryl alcohol dropwise over 10
minutes. Caution: Hz gas evolution.[1] Stir at 0°C for 30 minutes until evolution ceases.

o Alkylation: Add Propargyl Bromide dropwise. Allow the solution to warm to Room
Temperature (RT) and stir for 12—16 hours.

e Quench: Cool to 0°C and quench carefully with saturated NH4Cl solution (10 mL).

o Extraction: Extract with Diethyl Ether (3 x 20 mL). Wash combined organics with brine, dry
over MgSOa, and concentrate in vacuo.[1]

« Purification: Purify via flash column chromatography (Silica gel, Hexanes/EtOAc 9:1) to yield
a colorless oil.[1]

Self-Validation Check:

e TLC: Product R_f should be ~0.6 (Hex/EtOAc 4:1), significantly higher than the starting
alcohol (R_f ~0.2).[1]

» |IR: Disappearance of the broad O-H stretch (3400 cm~1) confirms reaction completion.[1]

Part 4: Applications in Drug Delivery (ADCs)

Alkyne-THFs are superior to simple alkyl chains in Antibody-Drug Conjugates (ADCs) due to
the "Polarity-Stealth" effect.[1] The ether oxygen solvates the linker in agueous blood plasma,
preventing hydrophobic aggregation of the payload, while the ring structure prevents enzymatic
degradation better than linear PEG chains.

The "Click" Property Shift
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When the Alkyne-THF undergoes the CUAAC reaction with an azide, the physical properties
shift drastically, locking the drug payload into a stable conformation.

Alkyne-THF Azide-Payload
(Lipophilic, LogP ~1.0) (Variable Polarity)

Cu(I) Catalyst

Triazole-THF Conjugate
(Amphiphilic, High Stability)

Click to download full resolution via product page

Caption: Figure 2.[1] Physicochemical transformation during the Click reaction.[1] The
formation of the triazole ring increases polarity and rigidity.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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